Cas no 802023-53-6 (4-Pyridinemethanol,3-hydroxy-5-[[(hydroxymethyl)thio]methyl]-2-methyl-)

• Product name: 4-Pyridinemethanol,3-hydroxy-5-[[(hydroxymethyl)thio]methyl]-2-methyl-
• CAS No: 802023-53-6
• MF: C₉H₁₃NO₃S
• MW: 215.26942
• CID: 713125
• PubChem ID: 45097426

4-Pyridinemethanol,3-hydroxy-5-[[(hydroxymethyl)thio]methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanol,3-hydroxy-5-[[(hydroxymethyl)thio]methyl]-2-methyl-
• 4-(hydroxymethyl)-5-(hydroxymethylsulfanylmethyl)-2-methylpyridin-3-ol
• 4-Pyridinemethanol,3-hydroxy-5-[[(hydroxymethyl)thio]methyl]-2-methyl-(8CI)
• 802023-53-6

• Inchi： InChI=1S/C9H13NO3S/c1-6-9(13)8(3-11)7(2-10-6)4-14-5-12/h2,11-13H,3-5H2,1H3
• InChI Key： HBMQTTWAYXMCSN-UHFFFAOYSA-N
• SMILES： CC1=NC=C(C(=C1O)CO)CSCO

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 98.9Ų